Cas no 2138093-86-2 (N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide
• CAS No: 2138093-86-2
• MF: C₁₂H₁₄N₆O₄S
• MW: 338.342360019684
• CID: 5891028
• PubChem ID: 165862174
• Update Time: 2025-11-01

N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169757
• 2138093-86-2
• N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C12H14N6O4S/c19-18(20)11-3-1-2-4-12(11)23(21,22)14-5-9-8-17(16-15-9)10-6-13-7-10/h1-4,8,10,13-14H,5-7H2
• InChI Key： AUPRLSCODWPMHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1=CN(C2CNC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 338.07972412g/mol
• Monoisotopic Mass: 338.07972412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 143Ų

Additional information on N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide (CAS: 2138093-86-2)

The compound N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide (CAS: 2138093-86-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a versatile scaffold for drug discovery, particularly in the development of inhibitors targeting specific enzymes or protein-protein interactions. The azetidine and triazole moieties in its structure contribute to its ability to interact with biological targets with high affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide. A recent paper in Organic Letters described an efficient copper-catalyzed click chemistry approach that allows for the rapid assembly of the triazole-azetidine core, significantly reducing the number of synthetic steps compared to traditional methods. This advancement is expected to facilitate further exploration of the compound's structure-activity relationships (SAR) and the development of optimized analogs.

Biological evaluations have revealed promising results in various disease models. For instance, in vitro studies using cancer cell lines have shown that this compound can induce apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. Additionally, preliminary in vivo data from animal models of autoimmune diseases indicate that the compound can effectively reduce disease symptoms with minimal toxicity, highlighting its potential as a therapeutic agent.

Despite these encouraging findings, challenges remain in optimizing the pharmacokinetic properties of N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide. Recent research has focused on addressing issues such as metabolic stability and bioavailability through structural modifications. For example, a 2024 study in Bioorganic & Medicinal Chemistry reported the development of prodrug derivatives that exhibit improved oral absorption while maintaining the parent compound's biological activity.

In conclusion, N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-2-nitrobenzene-1-sulfonamide represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicinal chemistry. Future directions may include the exploration of its potential in combination therapies and the development of targeted delivery systems to enhance its efficacy and reduce off-target effects.